![molecular formula C20H21FN2O4 B6056780 1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine](/img/structure/B6056780.png)
1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine
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Overview
Description
1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine, also known as FDNB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of tetrahydropyridine derivatives and has been shown to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine is not fully understood, but it is believed to involve modulation of the dopaminergic system. This compound has been shown to inhibit the reuptake of dopamine, leading to increased levels of dopamine in the brain. This increased dopamine activity may be responsible for the antidepressant and anxiolytic effects of this compound. Additionally, this compound has been shown to activate alpha-adrenergic receptors, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of monoamine oxidase A and B, which are enzymes responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. This inhibition leads to increased levels of these neurotransmitters in the brain, which may be responsible for the antidepressant and anxiolytic effects of this compound. Additionally, this compound has been shown to activate alpha-adrenergic receptors, which may contribute to its anxiolytic effects.
Advantages and Limitations for Lab Experiments
1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. Additionally, this compound has been extensively studied, and its biochemical and physiological effects are well understood. However, this compound also has some limitations for use in lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the experimental conditions. Additionally, this compound may have off-target effects that could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine. One area of interest is the potential use of this compound in the treatment of neurological and psychiatric disorders. Further studies are needed to determine the efficacy and safety of this compound in these conditions. Additionally, the mechanism of action of this compound is not fully understood, and further studies are needed to elucidate the pathways involved in its effects. Finally, the development of new analogs of this compound may lead to compounds with improved efficacy and reduced side effects.
Synthesis Methods
The synthesis of 1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine involves the reaction between 1-(4,5-dimethoxy-2-nitrophenyl)ethanone and 4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine in the presence of a reducing agent such as sodium borohydride. The reaction proceeds through a series of steps, including reduction of the nitro group to an amine, followed by condensation with the ketone group and reduction of the resulting imine to the corresponding amine. The final product is obtained after purification by column chromatography.
Scientific Research Applications
1-(4,5-dimethoxy-2-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of biochemical and physiological effects, including inhibition of monoamine oxidase A and B, activation of alpha-adrenergic receptors, and modulation of the dopaminergic system. These effects make this compound a promising candidate for the study of various neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease.
properties
IUPAC Name |
1-[(4,5-dimethoxy-2-nitrophenyl)methyl]-4-(4-fluorophenyl)-3,6-dihydro-2H-pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21FN2O4/c1-26-19-11-16(18(23(24)25)12-20(19)27-2)13-22-9-7-15(8-10-22)14-3-5-17(21)6-4-14/h3-7,11-12H,8-10,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LACJHFRESJWWQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)CN2CCC(=CC2)C3=CC=C(C=C3)F)[N+](=O)[O-])OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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